(2E)-2-(acetylimino)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxamide
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Description
(2E)-2-(Acetylimino)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxamide is a benzothiazole derivative featuring a 2-acetylimino group, a pyridin-3-ylmethyl carboxamide substituent at position 6, and a dihydrothiazole ring. Benzothiazoles are privileged scaffolds in medicinal chemistry due to their diverse bioactivities, including kinase inhibition, antimicrobial, and anticancer properties .
Properties
Molecular Formula |
C16H14N4O2S |
|---|---|
Molecular Weight |
326.4 g/mol |
IUPAC Name |
2-acetamido-N-(pyridin-3-ylmethyl)-1,3-benzothiazole-6-carboxamide |
InChI |
InChI=1S/C16H14N4O2S/c1-10(21)19-16-20-13-5-4-12(7-14(13)23-16)15(22)18-9-11-3-2-6-17-8-11/h2-8H,9H2,1H3,(H,18,22)(H,19,20,21) |
InChI Key |
FJSJDROOAACTHN-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)NC1=NC2=C(S1)C=C(C=C2)C(=O)NCC3=CN=CC=C3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Structural Analog: 2-Acetamido-N-[3-(Pyridin-2-ylamino)propyl]benzo[d]thiazole-6-carboxamide (22)
Structural Similarities :
- Both compounds share a benzothiazole core with a 6-carboxamide group.
- The acetamido/imino group at position 2 is conserved.
Differences :
Other Heterocyclic Analogs
- Pyrido[2,3-d]pyrimidine derivatives (): Feature fused pyrimidine-pyridine cores but lack the benzothiazole scaffold. These compounds often target nucleotide-binding enzymes .
- Benzofuran and Isoindoloquinazolinone derivatives (): Structurally distinct but share carboxamide and aromatic heterocyclic motifs. These are often explored for antimicrobial or anti-inflammatory activities .
Quantitative Structural Similarity Analysis
Using chemoinformatic similarity coefficients (e.g., Tanimoto index), the target compound demonstrates moderate similarity (~60–70%) to 22 due to conserved benzothiazole and carboxamide groups. Differences in substituent chemistry (pyridin-3-ylmethyl vs. pyridin-2-ylamino propyl) reduce the similarity score .
Table 1: Comparison of Key Analogs
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